![molecular formula C12H12ClN3O4S B7576464 2-[4-[(4-Chloro-2-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid](/img/structure/B7576464.png)
2-[4-[(4-Chloro-2-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-[(4-Chloro-2-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid, also known as CP-945,598, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it an interesting target for further research.
Mechanism of Action
The mechanism of action of 2-[4-[(4-Chloro-2-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid involves its binding to the CB1 receptor and blocking its activation by endocannabinoids. This results in a decrease in the activity of the endocannabinoid system, which can have various effects on physiological processes. This compound has been found to be a selective antagonist of the CB1 receptor, meaning that it does not affect other receptors in the endocannabinoid system.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to decrease food intake and body weight in animal models, suggesting its potential use in the treatment of obesity. This compound has also been found to improve glucose tolerance and insulin sensitivity in obese mice, indicating its potential use in the treatment of diabetes. In addition, this compound has been studied for its potential use in the treatment of drug addiction, as it has been found to decrease the rewarding effects of drugs such as cocaine and heroin.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-[4-[(4-Chloro-2-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid in lab experiments is its selectivity for the CB1 receptor. This allows researchers to study the effects of blocking this receptor without affecting other receptors in the endocannabinoid system. However, one of the limitations of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause liver damage in animals, indicating the need for caution when using this compound in lab experiments.
Future Directions
There are several future directions for the study of 2-[4-[(4-Chloro-2-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid. One area of interest is its potential use in the treatment of obesity and diabetes. Further studies are needed to determine the optimal dose and duration of treatment, as well as the potential side effects of this compound. Another area of interest is its potential use in the treatment of drug addiction. Studies are needed to determine the effects of this compound on different types of drugs and to develop new treatment strategies based on this compound. Finally, further research is needed to understand the mechanism of action of this compound and its potential use in other physiological processes.
Synthesis Methods
The synthesis of 2-[4-[(4-Chloro-2-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid involves the reaction of 4-chloro-2-methylphenylsulfonyl chloride with 1H-pyrazole-1-acetic acid in the presence of a base. The resulting compound is then purified through a series of chromatography steps. This synthesis method has been reported in several research articles and has been found to be effective in producing high yields of pure this compound.
Scientific Research Applications
2-[4-[(4-Chloro-2-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid has been studied for its potential applications in scientific research. One of the main areas of interest is its effect on the endocannabinoid system. This compound has been found to act as a selective antagonist of the CB1 receptor, which is involved in various physiological processes such as pain perception, appetite regulation, and mood modulation. This compound has also been studied for its potential use in the treatment of various diseases such as obesity, diabetes, and drug addiction.
properties
IUPAC Name |
2-[4-[(4-chloro-2-methylphenyl)sulfonylamino]pyrazol-1-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClN3O4S/c1-8-4-9(13)2-3-11(8)21(19,20)15-10-5-14-16(6-10)7-12(17)18/h2-6,15H,7H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIUARCIHKVMOIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)S(=O)(=O)NC2=CN(N=C2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.